Cas no 545424-57-5 (5-(pyrimidin-2-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde
• CAS No: 545424-57-5
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 941871
• PubChem ID: 22631222
• Update Time: 2025-05-24

5-(pyrimidin-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde
• 5-pyrimidin-2-ylthiophene-2-carbaldehyde
• 5-(2-pyrimidinyl)-2-thiophenecarboxaldehyde
• AG-F-89613
• CTK5A1569
• KB-243972
• DTXSID50627140
• F2167-6160
• 545424-57-5
• OJPCKHJRXKMVKB-UHFFFAOYSA-N
• SCHEMBL6852112
• AKOS006290773
• EN300-745742

• Inchi： 1S/C9H6N2OS/c12-6-7-2-3-8(13-7)9-10-4-1-5-11-9/h1-6H
• InChI Key： OJPCKHJRXKMVKB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1N=CC=CN=1

Computed Properties

• Exact Mass: 190.02000
• Monoisotopic Mass: 190.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09000
• LogP: 2.01760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 5-(Pyrimidin-2-yl)thiophene-2-carbaldehyde (CAS: 545424-57-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde (CAS: 545424-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, characterized by its pyrimidine and thiophene moieties, has demonstrated promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating various biological targets, including kinases and GPCRs, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde derivatives on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized structure-activity relationship (SAR) analysis to optimize the scaffold, leading to the identification of several potent CDK inhibitors with nanomolar activity. These findings highlight the compound's potential as a starting point for developing anticancer therapeutics.

Another notable advancement involves the application of 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde in the design of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of thiophene-pyrimidine hybrids exhibiting broad-spectrum activity against drug-resistant bacterial strains. The aldehyde functionality of the compound was leveraged to introduce diverse pharmacophores, enhancing binding affinity to bacterial targets such as DNA gyrase and topoisomerase IV.

Beyond its therapeutic potential, 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde has also been employed in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a building block for organic semiconductors. The compound's conjugated system and electron-withdrawing properties were exploited to develop high-performance organic field-effect transistors (OFETs), showcasing its interdisciplinary relevance.

In conclusion, 5-(pyrimidin-2-yl)thiophene-2-carbaldehyde (CAS: 545424-57-5) continues to be a focal point of research due to its multifaceted applications in drug discovery, antimicrobial development, and materials science. Ongoing studies aim to further elucidate its mechanistic pathways and expand its utility in addressing unmet medical and technological challenges.